Cas no 40739-73-9 (2-nitro-7-Benzofuranol)

2-Nitro-7-Benzofuranol is a nitro-substituted benzofuran derivative characterized by the presence of a hydroxyl group at the 7-position and a nitro group at the 2-position of the benzofuran core. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The electron-withdrawing nitro group enhances reactivity in substitution and reduction reactions, while the hydroxyl group offers functionalization opportunities. Its structural features make it suitable for applications in heterocyclic chemistry, including the development of bioactive molecules or fluorescent probes. Careful handling is advised due to the nitro group's potential sensitivity.
2-nitro-7-Benzofuranol structure
2-nitro-7-Benzofuranol structure
Product Name:2-nitro-7-Benzofuranol
CAS No:40739-73-9
MF:C8H5NO4
MW:179.129602193832
CID:332723
PubChem ID:170417
Update Time:2025-05-27

2-nitro-7-Benzofuranol Chemical and Physical Properties

Names and Identifiers

    • 2-nitro-7-Benzofuranol
    • 2-nitro-1-benzofuran-7-ol
    • 7-Benzofuranol,2-nitro-
    • 2-Nitro-7-hydroxybenzofuran
    • 40739-73-9
    • DTXSID40193723
    • 2-Nitrobenzofuran-7-ol
    • 2-nitro-benzofuran-7-ol
    • 7-Benzofuranol, 2-nitro-
    • A923348
    • DB-164504
    • DTXCID80116214
    • MDL： MFCD15144219
    • Inchi： 1S/C8H5NO4/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4,10H
    • InChI Key： OORAPRXPQXVOLQ-UHFFFAOYSA-N
    • SMILES： O1C(=CC2C=CC=C(C1=2)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.022
  • Monoisotopic Mass: 179.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.2A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.536
  • Boiling Point: 354.3°C at 760 mmHg
  • Flash Point: 168.1°C
  • Refractive Index: 1.694

2-nitro-7-Benzofuranol Security Information

  • Storage Condition：Sealed in dry,2-8°C

2-nitro-7-Benzofuranol Pricemore >>

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